Ethyl 3-[(2-methylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate

Specification

• CAS No.: 932519-97-6
• Molecular Formula: C18H17NO4S2
• Molecular Weight: 375.46
• IUPAC Name: ethyl 3-[(2-methylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate
• Standard InChI: InChI=1S/C18H17NO4S2/c1-3-23-18(20)16-17(13-9-5-7-11-15(13)24-16)25(21,22)19-14-10-6-4-8-12(14)2/h4-11,19H,3H2,1-2H3
• Standard InChI Key: QVYQSLWVTCPXPY-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(C2=CC=CC=C2S1)S(=O)(=O)NC3=CC=CC=C3C

Introduction

Ethyl 3-[(2-methylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate is a complex organic compound belonging to the benzothiophene derivatives class. These compounds are known for their diverse biological activities, making them significant in medicinal chemistry and various scientific applications. The presence of a sulfamoyl group enhances the compound's chemical reactivity and biological interactions, which are crucial for its potential therapeutic uses.

Synthesis

The synthesis of Ethyl 3-[(2-methylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate typically involves multi-step organic reactions. While specific details for this compound are not available, similar benzothiophene derivatives often require controlled conditions such as temperature, pressure, and reaction time to optimize yields and purity. Solvent choice and catalyst selection are also crucial for successful synthesis.

Chemical Reactions

Ethyl 3-[(2-methylphenyl)sulfamoyl]-1-benzothiophene-2-carboxylate can participate in various chemical reactions, including oxidation, reduction, and substitution. These reactions can introduce or modify functional groups, affecting the compound's chemical and biological properties.

Types of Reactions

• Oxidation: Introduces oxygen-containing functional groups using agents like potassium permanganate (KMnO₄) or chromium trioxide (CrO₃).

• Reduction: Removes oxygen or introduces hydrogen atoms using agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄).

• Substitution: Replaces one functional group with another using reagents like halogens or nucleophiles.

Potential Applications

• Medicine: Investigated for potential as a pharmaceutical intermediate or active ingredient.

• Chemistry: Used as a building block for synthesizing more complex molecules.

• Industry: Contributed to the development of advanced materials with specific properties.